Carbamic acid, dimethyl-, 3-(2-(bis(1-methylethyl)amino)ethoxy)-4-(1,1-dimethylethyl)phenyl ester, monohydrochloride

• CAS No.: 118116-07-7
• Molecular Formula: C21H37ClN2O3
• Molecular Weight: 401.0 g/mol
• IUPAC Name: [4-tert-butyl-3-[2-[di(propan-2-yl)amino]ethoxy]phenyl] N,N-dimethylcarbamate;hydrochloride
• InChI: InChI=1S/C21H36N2O3.ClH/c1-15(2)23(16(3)4)12-13-25-19-14-17(26-20(24)22(8)9)10-11-18(19)21(5,6)7;/h10-11,14-16H,12-13H2,1-9H3;1H
• InChI Key: NWERCNPBHFMOPK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCOC1=C(C=CC(=C1)OC(=O)N(C)C)C(C)(C)C)C(C)C.Cl

Description

Carbamic acid, dimethyl-, 3-(2-(bis(1-methylethyl)amino)ethoxy)-4-(1,1-dimethylethyl)phenyl ester, monohydrochloride is a complex organic compound with a unique structure. This compound is known for its diverse applications in various fields, including chemistry, biology, medicine, and industry. Its molecular formula is C17H28N2O2S, and it has a molecular weight of 324.48 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Carbamic acid, dimethyl-, 3-(2-(bis(1-methylethyl)amino)ethoxy)-4-(1,1-dimethylethyl)phenyl ester, monohydrochloride involves multiple stepsThe reaction conditions often include the use of specific catalysts and solvents to facilitate the reactions .

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using optimized reaction conditions to ensure high yield and purity. The process may involve continuous flow reactors and advanced purification techniques to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

Carbamic acid, dimethyl-, 3-(2-(bis(1-methylethyl)amino)ethoxy)-4-(1,1-dimethylethyl)phenyl ester, monohydrochloride undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: It can be reduced to form different derivatives, depending on the reagents used.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature and pressure, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce various derivatives with different functional groups .

Scientific Research Applications

Carbamic acid, dimethyl-, 3-(2-(bis(1-methylethyl)amino)ethoxy)-4-(1,1-dimethylethyl)phenyl ester, monohydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of Carbamic acid, dimethyl-, 3-(2-(bis(1-methylethyl)amino)ethoxy)-4-(1,1-dimethylethyl)phenyl ester, monohydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to Carbamic acid, dimethyl-, 3-(2-(bis(1-methylethyl)amino)ethoxy)-4-(1,1-dimethylethyl)phenyl ester, monohydrochloride include:

• Carbamic acid, N-[2-[bis(1-methylethyl)amino]ethyl]-, 1,1-dimethylethyl ester
• Carbamic acid, dimethyl-, 3-[[2-[bis(1-methylethyl)amino]ethyl]thio]phenyl ester

Uniqueness

What sets this compound apart is its unique structure, which allows for specific interactions with molecular targets. This uniqueness makes it valuable for various applications in research and industry.